Cas no 2092778-08-8 ((4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone)

• Product Name: (4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone
• CAS No: 2092778-08-8
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD30625792
• CID: 5239620
• Update Time: 2025-07-10

(4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• (4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone

• MDL： MFCD30625792
• Inchi： 1S/C9H13NO2S/c1-7(2)13(10,12)9-5-3-8(11)4-6-9/h3-7,10-11H,1-2H3
• InChI Key： IJYZBLXQLXIXJF-UHFFFAOYSA-N
• SMILES： O=S(C(C)C)(C1C=CC(O)=CC=1)=N

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 323.6±44.0 °C(Predicted)

Additional information on (4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone

Recent Advances in the Study of (4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone (CAS: 2092778-08-8)

The compound (4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone (CAS: 2092778-08-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a novel sulfoximine derivative, a class of molecules known for their stability and bioactivity. Researchers have successfully synthesized (4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone using a multi-step process involving the oxidation of sulfides and subsequent functionalization. The compound's structural elucidation was confirmed via NMR spectroscopy and X-ray crystallography, revealing a planar configuration that enhances its interaction with biological targets.

In vitro studies have demonstrated that (4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. Notably, it has shown high selectivity for cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis, suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. Further mechanistic studies revealed that the compound binds reversibly to the active site of COX-2, thereby reducing the production of pro-inflammatory mediators.

Beyond its anti-inflammatory properties, preliminary investigations into the compound's anticancer potential have yielded promising results. In cell-based assays, (4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone induced apoptosis in several cancer cell lines, including breast and colon cancer, by modulating the activity of pro-apoptotic proteins. These findings underscore the compound's versatility and warrant further exploration in oncology research.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile. Recent pharmacokinetic studies indicate that (4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone has moderate oral bioavailability and a relatively short half-life, necessitating further structural modifications to enhance its drug-like properties. Researchers are currently exploring prodrug strategies and nanoformulations to improve its stability and delivery.

In conclusion, (4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone represents a promising scaffold for the development of novel therapeutics targeting inflammation and cancer. Its unique chemical structure and bioactivity profile position it as a valuable candidate for future drug discovery efforts. Continued research into its mechanism of action and optimization of its pharmacological properties will be critical to translating these findings into clinical applications.